- Rhodium(III)-catalyzed olefinic C-H alkynylation of enamides at room temperature, Chemical Communications (Cambridge, 2014, 50(69), 9865-9868
Cas no 89942-45-0 (2-(Hydroxymethyl)benzonitrile)
2-(Hydroxymethyl)benzonitrile structure
Product Name:2-(Hydroxymethyl)benzonitrile
CAS No:89942-45-0
MF:C8H7NO
MW:133.147281885147
MDL:MFCD11111887
CID:706765
PubChem ID:13625334
Update Time:2024-12-09
2-(Hydroxymethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Hydroxymethyl)benzonitrile
- 2-Cyanobenzyl alcohol
- Benzonitrile,2-(hydroxymethyl)-
- 2-(Hydroxymethyl)benzonitrile (ACI)
- o-Tolunitrile, α-hydroxy- (7CI)
- 2-Cyanobenzenemethanol
- DA-01350
- AKOS015995353
- SY025433
- SCHEMBL483697
- Benzonitrile, 2-(hydroxymethyl)-
- 89942-45-0
- DS-16427
- DTXSID00545289
- MFCD11111887
- CS-W005877
-
- MDL： MFCD11111887
- Inchi： 1S/C8H7NO/c9-5-7-3-1-2-4-8(7)6-10/h1-4,10H,6H2
- InChI Key： NWRXEGKWQXAEHC-UHFFFAOYSA-N
- SMILES： N#CC1C(CO)=CC=CC=1
Computed Properties
- Exact Mass: 133.05300
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.16
- Melting Point: No data available
- Boiling Point: 276 ºC
- Flash Point: 121 ºC
- PSA: 44.02000
- LogP: 1.05058
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-(Hydroxymethyl)benzonitrile Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H332-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
2-(Hydroxymethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(Hydroxymethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H947110-500mg |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 500mg |
$ 138.00 | 2023-09-07 | ||
| TRC | H947110-1g |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 1g |
$ 207.00 | 2023-09-07 | ||
| TRC | H947110-2.5g |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 2.5g |
$ 454.00 | 2023-09-07 | ||
| TRC | H947110-5g |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 5g |
$816.00 | 2023-05-18 | ||
| Chemenu | CM101416-5g |
Benzonitrile,2-(hydroxymethyl)- |
89942-45-0 | 95+% | 5g |
$201 | 2021-06-17 | |
| Chemenu | CM101416-10g |
Benzonitrile,2-(hydroxymethyl)- |
89942-45-0 | 95+% | 10g |
$346 | 2021-06-17 | |
| Apollo Scientific | OR924435-1g |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 95% | 1g |
£84.00 | 2025-02-20 | |
| Apollo Scientific | OR924435-5g |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 95% | 5g |
£208.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H840383-50mg |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 98% | 50mg |
￥69.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H840383-250mg |
2-(Hydroxymethyl)benzonitrile |
89942-45-0 | 98% | 250mg |
￥227.00 | 2022-01-10 |
2-(Hydroxymethyl)benzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Benzene ; 1 h, 80 °C; 80 °C → rt
1.2 Reagents: Water ; rt
1.3 Reagents: Acetic acid , Potassium carbonate Solvents: Dimethylformamide ; 1 h, rt
1.4 Reagents: Water ; rt
1.5 Reagents: Potassium carbonate Solvents: Methanol , Water ; rt
1.2 Reagents: Water ; rt
1.3 Reagents: Acetic acid , Potassium carbonate Solvents: Dimethylformamide ; 1 h, rt
1.4 Reagents: Water ; rt
1.5 Reagents: Potassium carbonate Solvents: Methanol , Water ; rt
Reference
- Copper-catalyzed olefinic trifluoromethylation of enamides at room temperature, Chemical Science, 2012, 3(12), 3458-3462
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol , Water
Reference
- A convenient synthesis of 5-methylbenzo[c]phenanthridin-6(5H)-one, Bulletin of the Korean Chemical Society, 2000, 21(10), 1035-1038
Production Method 4
Reaction Conditions
1.1 Catalysts: Cuprous iodide Solvents: Polyethylene glycol ; 20 min, 80 °C
Reference
- Ultrasound in Melted Poly(ethylene glycol) Promote Copper-Catalyzed Cyanation of Aryl Halides with K4[Fe(CN)6], ChemSusChem, 2014, 7(3), 919-924
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ; rt; 30 min, rt
Reference
- Discovery of N-substituted (2-phenylcyclopropyl)methylamines as functionally selective serotonin 2C receptor agonists for potential use as antipsychotic medications, Journal of Medicinal Chemistry, 2017, 60(14), 6273-6288
2-(Hydroxymethyl)benzonitrile Raw materials
2-(Hydroxymethyl)benzonitrile Preparation Products
2-(Hydroxymethyl)benzonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
89942-45-0 (2-(Hydroxymethyl)benzonitrile) Related Products
- 172868-36-9(Benzonitrile, 4-(hydroxymethyl)-, sodium salt (1:1))
- 1261862-11-6(2-(hydroxymethyl)-5-methylbenzonitrile)
- 874-89-5(4-(Hydroxymethyl)benzonitrile)
- 874-97-5(3-(hydroxymethyl)benzonitrile)
- 146335-23-1(5-Cyano-1,3-dihydroxymethylbenzene)
- 62224-10-6(Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-)
- 227094-07-7(4-(Hydroxymethyl)-3-methylbenzonitrile)
- 943846-12-6(4-(hydroxymethyl)-2-methylbenzonitrile)
- 210037-82-4(1,2-Benzenedicarbonitrile, 4-(hydroxymethyl)- (9CI))
- 57991-54-5(2-(Methoxymethyl)benzonitrile)
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